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Compound of Interest

Compound Name: Isobornyl propionate

Cat. No.: B1207221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of fragrance formulation, the longevity of an aroma chemical is a critical

parameter. This guide provides an objective comparison of the fragrance longevity of Isobornyl
propionate against a selection of other commonly used esters in the fragrance industry. The

data presented is supported by established experimental protocols to aid researchers and

professionals in the selection of appropriate esters for sustained fragrance release.

Quantitative Comparison of Fragrance Longevity
The tenacity, or longevity, of a fragrance ingredient is a key factor in its application. The

following table summarizes the fragrance longevity of Isobornyl propionate and other

selected esters, as determined by sensory evaluation on smelling blotters.
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Ester CAS Number Odor Profile
Fragrance
Longevity (on
blotter)

Isobornyl Propionate 2756-56-1

Resinous, forest-like,

cool, fresh, with

turpentine nuances.[1]

20 hours

Isobornyl Acetate 125-12-2

Camphoraceous,

coniferous, earthy,

pine-needle.

15 hours

Vetiveryl Acetate 62563-80-8
Woody, earthy, with

sweet and dry notes.
> 360 hours[2]

Cedryl Acetate 77-54-3
Sharp, dry, woody,

cedar.
40 hours[3]

Ethyl Linalyl Acetate 61931-8-0
Floral, bergamot,

fruity, pear-like.
16 hours[3]

Methyl

Dihydrojasmonate
24851-98-7

Floral (Jasmine),

powerful, reminiscent

of magnolia blossoms.

1 month[4]

Linalyl Acetate 115-95-7

Sweet, green, citrus,

bergamot, lavender,

woody.

20 hours[5]

Isobutyl Acetate 110-19-0
Fresh, fruity, sweet,

slightly harsh.
0.48 hours

Experimental Protocols
The determination of fragrance longevity, or substantivity, is conducted through standardized

sensory evaluation. The following protocol outlines the methodology for assessing the odor life

of fragrance esters on smelling blotters.

Objective: To determine the time-course of the olfactory perception of a fragrance ester on a

standard smelling blotter.
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Materials:

Fragrance ester to be evaluated

Standard perfume smelling blotters (e.g., 15 cm x 0.5 cm)

Pipettes or droppers

Blotter holders

Odor-free evaluation room with controlled temperature (22°C ± 2°C) and humidity (50% ±

5%)

Timer or stopwatch

Data recording sheets

Procedure:

Sample Preparation: Each fragrance ester is prepared in its undiluted form.

Application: A single, precise drop of the fragrance ester is applied to the tip of a labeled

smelling blotter. The application point should be consistent across all blotters.

Initial Evaluation (T=0): Immediately after application, the blotter is waved approximately 5-

10 cm from the nose of a trained sensory panelist to assess the initial odor character and

intensity.

Time-Interval Evaluations: The blotters are placed in holders in the controlled environment.

Sensory evaluations are conducted by a panel of trained perfumers or sensory analysts at

predetermined time intervals (e.g., 15 min, 30 min, 1 hr, 2 hrs, 4 hrs, 8 hrs, 12 hrs, 24 hrs,

and then every 24 hours until the odor is no longer detectable).

Sensory Assessment: At each time point, panelists evaluate the blotter for the following

attributes:

Odor Intensity: Rated on a numerical scale (e.g., 0-5, where 0 is no odor and 5 is a very

strong odor).
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Odor Description: The character of the fragrance is described, noting any changes from

the initial impression.

End-Point Determination: The longevity is recorded as the last time point at which the

characteristic odor of the ester is still perceptible by a consensus of the sensory panel.

Panelist Guidelines:

Panelists should be trained in sensory evaluation techniques.

To prevent olfactory fatigue, panelists should take breaks between evaluating different esters

and can neutralize their palate by smelling coffee beans or an unscented area of their own

skin.

Evaluations should be conducted in individual, well-ventilated booths to avoid cross-

contamination of odors.[6]

Experimental Workflow Diagram
The following diagram illustrates the key stages of the sensory evaluation process for

determining fragrance longevity.
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Caption: Workflow for Sensory Evaluation of Fragrance Longevity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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